Diisopropanolamin

• CAS No.: 1335-54-2
• Product Name: Diisopropanolamin
• Molecular Formula: C6H15NO2; (CH3CHOHCH2)2NH; C6H15NO2
• Molecular Weight: 133.19 g/mol
• IUPAC Name: 1-(2-hydroxypropylamino)propan-2-ol
• Standard InChI: InChI=1S/C6H15NO2/c1-5(8)3-7-4-6(2)9/h5-9H,3-4H2,1-2H3
• Standard InChIKey: LVTYICIALWPMFW-UHFFFAOYSA-N
• Impurities: Commercial samples of diisopropanolamine... were found to contain 20-1300 ppb of N-nitrosobis(2-hydroxypropyl)amine, an agent that is absorbed through the skin of hamsters and is a strong carcinogen in hamsters, rats, mice, rabbits, and guinea pigs.
• SMILES: CC(CNCC(C)O)O
• Canonical SMILES: CC(CNCC(C)O)O
• Boiling Point: 480.2 °F at 760 mm Hg (NTP, 1992); 250.0 °C; 249 °C; 248 °C
• Colorform: White waxy solid
• Density: 0.99 at 107.6 °F (USCG, 1999); 0.989 at 20 °C/4 °C; Relative density (water = 1): 0.99
• Flash Point: 259 °F (NTP, 1992); 255 °F (127 °C) (open cup); 127 °C o.c.
• Melting Point: 107.6 °F (NTP, 1992); 44.5 °C; 32-42 °C; 42 °C
• Physical Description: Diisopropanolamine appears as colorless liquid or white to yellow crystalline solid with an odor of dead fish or ammonia. Liquid floats and mixes with water. Solid sinks and mixes in water. (USCG, 1999); Liquid; WHITE HYGROSCOPIC CRYSTALLINE POWDER WITH CHARACTERISTIC ODOUR. TURNS YELLOW ON EXPOSURE TO LIGHT AND AIR.
• Description: Diisopropanolamine appears as colorless liquid or white to yellow crystalline solid with an odor of dead fish or ammonia. Liquid floats and mixes with water. Solid sinks and mixes in water. (USCG, 1999); Diisopropanolamine is a secondary amino compound that is diethanolamine substituted by methyl groups at positions 1 and 1'. It is a versatile chemical used in a variety of personal care, cosmetic and industrial products. It has a role as a surfactant, an emulsifier and a buffer. It is a secondary amino compound, a secondary alcohol and an aminodiol. It derives from a 1-aminopropan-2-ol.
• Solubility: Soluble (>=10 mg/ml) (NTP, 1992); 6.49 M; Miscible in alcohol. Slightly soluble in toluene. Insoluble in hydrocarbons.; In water, 8.6X10+5 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 87
• Synonyms: is(2-hydroxypropyl)amine; diisopropanolamine; diisopropanolamine hydrochloride
• Vapor Density: 4.59 (NTP, 1992) (Relative to Air); Relative vapor density (air = 1): 4.6
• Vapor Pressure: 0.02 mm Hg at 108 °F (NTP, 1992); 1.25e-04 mmHg; 1.25X10-4 mm Hg at 25 °C /extrapolated/; Vapor pressure, Pa at 42 °C: 2.67
• PubChem Compound: 8086
• Last Modified: Nov 11 2021